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Compound of Interest

Compound Name: TR100

Cat. No.: B1683214 Get Quote

To ensure the safe and proper disposal of the substance referred to as "TR100," it is imperative

to correctly identify the specific product you are working with. Our research indicates that

"TR100" is an identifier for several distinct products with significantly different chemical

properties and disposal requirements. Providing a generic disposal procedure without precise

identification would be irresponsible and could lead to hazardous situations and regulatory non-

compliance.

To provide you with accurate, step-by-step disposal guidance, please identify the specific

"TR100" product you are using. The table below summarizes the different substances identified

as "TR100" in our search. Please review this information and provide us with a more specific

identifier, such as the CAS number, manufacturer, or a more complete product name.
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Product
Name/Identifier

Chemical
Nature/Type

Primary Use
Key Disposal
Considerations
(General)

TR100 (ATM

Compound)

(E)-2-Cyano-3-[1-(3-

dimethylamino-

propyl)-2-methyl-1H-

indol-3-yl]-N-octyl-

acrylamide

Anti-tropomyosin

agent for research

Disposal as a

hazardous chemical

waste. Follow

institutional guidelines

for chemical waste.

Technic TR100
Alkyl Phenol

Formaldehyde Resin
Rubber tackifier

Dispose of

contents/container to

an approved waste

disposal plant. Avoid

release to the

environment.[1]

Bitoner Resin TR-100
C5 & C9 Copolymer

Hydrocarbon Resin

Adhesives and

waterproofing

Follow local

regulations for

resinous waste

disposal.

tru pearl clean

(tru100)
Liquid Cleaning Agent Cleaning

Prevent release to the

environment. Dike

large spills to prevent

entry into sewer

systems.[2]

Honeywell TR100

Wall Module
Electronic Device Building automation

Dispose of as

electronic waste (e-

waste) according to

local regulations.

TR-100-FJ/FJT Chemical Substance Research use

Causes severe skin

burns and eye

damage. Disposal as

a corrosive hazardous

waste.[3]
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General Procedures for Laboratory Chemical
Disposal
While awaiting specific identification of your "TR100" substance, please adhere to the following

general best practices for the disposal of laboratory chemicals. Note: These are not specific

instructions for any particular "TR100" product.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

safe handling and disposal of any chemical. Section 13 of the SDS provides specific disposal

considerations.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling chemical waste.[1]

Waste Segregation: Do not mix different chemical wastes unless explicitly instructed to do so

by your institution's environmental health and safety (EHS) office. Incompatible chemicals

can react violently.

Labeling: All chemical waste containers must be clearly labeled with the full chemical name

of the contents, the concentration, and the appropriate hazard warnings.

Containment: Use appropriate, sealed, and leak-proof containers for chemical waste.

Storage: Store chemical waste in a designated, well-ventilated, and secure area, away from

general laboratory traffic.

Institutional Procedures: Follow your institution's specific procedures for chemical waste

pickup and disposal. Contact your EHS office for guidance.

Environmental Protection: Avoid disposing of chemicals down the drain or in the regular trash

unless explicitly permitted by the SDS and your local regulations.[1]

Next Steps
Once you have identified the specific "TR100" product you are working with, we will provide a

detailed, step-by-step disposal protocol, including any quantitative data in tabular format and a
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logical workflow diagram as requested. Your safety is our primary concern, and accurate

product identification is the first and most critical step in ensuring safe disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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